Cas no 2171272-90-3 ((1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine)

(1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine structure
2171272-90-3 structure
Product Name:(1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine
CAS No:2171272-90-3
MF:C10H14F3N3
MW:233.23347234726
CID:6066569
PubChem ID:165848542
Update Time:2025-07-10

(1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine
    • (1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
    • 2171272-90-3
    • EN300-1616954
    • Inchi: 1S/C10H14F3N3/c1-6(14)9-4-8(7-2-3-7)15-16(9)5-10(11,12)13/h4,6-7H,2-3,5,14H2,1H3/t6-/m0/s1
    • InChI Key: MSPAANSDSFJOSE-LURJTMIESA-N
    • SMILES: FC(CN1C([C@H](C)N)=CC(C2CC2)=N1)(F)F

Computed Properties

  • Exact Mass: 233.11398195g/mol
  • Monoisotopic Mass: 233.11398195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.8Ų

(1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1616954-0.05g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
0.05g
$1068.0 2023-05-27
Enamine
EN300-1616954-0.1g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
0.1g
$1119.0 2023-05-27
Enamine
EN300-1616954-0.25g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
0.25g
$1170.0 2023-05-27
Enamine
EN300-1616954-0.5g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
0.5g
$1221.0 2023-05-27
Enamine
EN300-1616954-1.0g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
1g
$1272.0 2023-05-27
Enamine
EN300-1616954-2.5g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
2.5g
$2492.0 2023-05-27
Enamine
EN300-1616954-5.0g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
5g
$3687.0 2023-05-27
Enamine
EN300-1616954-10.0g
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
10g
$5467.0 2023-05-27
Enamine
EN300-1616954-50mg
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
50mg
$1068.0 2023-09-23
Enamine
EN300-1616954-100mg
(1S)-1-[3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine
2171272-90-3
100mg
$1119.0 2023-09-23

Additional information on (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine

Introduction to (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171272-90-3)

The compound (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2171272-90-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the 3-cyclopropyl and 2,2,2-trifluoroethyl substituents, contributes to its distinct chemical properties and reactivity patterns.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmacological activity. Pyrazole derivatives, in particular, have emerged as a crucial class of scaffolds in drug discovery due to their broad spectrum of biological activities. The presence of the 1H-pyrazol-5-yl moiety in this compound not only enhances its structural complexity but also opens up possibilities for diverse interactions with biological targets. This feature makes it a valuable candidate for further investigation in the quest for new therapeutic agents.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, plays a pivotal role in determining its biological efficacy. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, highlighting the importance of precise stereochemical control during synthesis. The synthesis of such enantiomerically pure compounds requires sophisticated methodologies and careful optimization to ensure high yield and purity.

Current research in the field of medicinal chemistry has demonstrated that fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. The incorporation of the 2,2,2-trifluoroethyl group into the molecular structure of this compound is particularly noteworthy, as it is expected to confer these advantageous properties. Fluorine atoms can influence electronic distribution and steric hindrance, thereby modulating the compound's interaction with biological targets.

Computational studies have been instrumental in understanding the potential binding modes of this compound with various biological receptors. Molecular docking simulations have revealed that the combination of the pyrazole ring and the fluoroalkyl substituents may facilitate strong interactions with enzymes and receptors involved in critical biological pathways. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological properties.

In vitro studies have begun to explore the pharmacological profile of (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine. Preliminary results suggest that this compound exhibits promising activity against certain therapeutic targets. For instance, its interaction with specific enzymes has been observed to modulate inflammatory responses and cellular signaling pathways. These findings are particularly exciting as they pave the way for further development into potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful consideration to ensure high fidelity and yield. Advanced synthetic techniques, including asymmetric catalysis and protective group strategies, have been employed to achieve the desired molecular architecture. These methodologies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in modern drug discovery.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The unique structural features of (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine position it as a promising candidate for further exploration in this context. Future studies are expected to delve deeper into its mechanism of action and potential therapeutic applications.

The integration of computational chemistry with experimental pharmacology has accelerated the discovery process significantly. By leveraging these interdisciplinary approaches, researchers can rapidly identify and optimize lead compounds like (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine for clinical development. This synergy between theoretical modeling and experimental validation is essential for advancing drug discovery efforts.

In conclusion, (1S)-1-3-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing drug development efforts. As research continues to uncover new applications for this compound and related derivatives, its impact on therapeutic innovation is expected to grow.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.